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An In-depth Technical Guide on the Ecotoxicity and Environmental Fate of Disperse Black 9

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a technical audience. It

compiles available data on the ecotoxicity and environmental fate of Disperse Black 9. A

significant lack of specific quantitative ecotoxicity data for this substance has been identified in

publicly available literature and databases.

Executive Summary
Disperse Black 9 is a monoazo dye used in the textile and cosmetic industries for coloring

synthetic fibers and in non-oxidative hair dye formulations.[1][2] While it serves its coloring

purpose effectively due to its low water solubility and affinity for hydrophobic materials,

concerns exist regarding its environmental impact.[3][4] This guide provides a comprehensive

overview of the current knowledge on the ecotoxicity and environmental fate of Disperse
Black 9. A critical finding of this review is the conspicuous absence of specific quantitative data

(e.g., LC50, EC50) for aquatic and terrestrial organisms. General information on azo and

disperse dyes suggests a potential for environmental risk, including toxicity to aquatic life and

persistence under certain conditions.[5][6] The primary degradation pathway for azo dyes

involves the reductive cleavage of the azo bond under anaerobic conditions, which can lead to

the formation of potentially harmful aromatic amines.[5] Due to the data gaps, a definitive

environmental risk assessment for Disperse Black 9 cannot be completed at this time. This

guide summarizes the available qualitative information, highlights the significant data
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deficiencies, and outlines the standard experimental protocols that would be necessary to

assess the ecotoxicity of this compound.

Physicochemical Properties
A summary of the key physicochemical properties of Disperse Black 9 is presented in Table 1.

These properties, particularly its low water solubility and lipophilic nature, are important

determinants of its environmental behavior and potential for bioaccumulation.[3]

Table 1: Physicochemical Properties of Disperse Black 9

Property Value Reference

Chemical Name

2,2'-[[4-[(4-

aminophenyl)azo]phenyl]imino]

bisethanol

[7]

CAS Number 20721-50-0, 12222-69-4 [4][7]

Molecular Formula C16H20N4O2 [7]

Molecular Weight 300.36 g/mol [7]

Appearance Data not available

Water Solubility Sparingly soluble [3]

Log Kow (Octanol-Water

Partition Coefficient)
Data not available

Vapor Pressure Data not available

Melting Point 157-160 °C [8]

Environmental Fate
Persistence and Degradation
The environmental persistence of Disperse Black 9, like other azo dyes, is highly dependent

on environmental conditions. Azo dyes are generally resistant to aerobic biodegradation.[5] The

primary mechanism of degradation is the reductive cleavage of the azo bond (-N=N-) under
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anaerobic conditions, which are prevalent in sediments and some wastewater treatment

systems.[5] This process results in the decolorization of the dye and the formation of aromatic

amines. These aromatic amine metabolites may themselves be persistent and toxic.[5][6]

The complete mineralization of the resulting aromatic amines typically requires subsequent

aerobic conditions.[9] Therefore, a sequential anaerobic-aerobic treatment process is often

necessary for the effective removal of azo dyes from wastewater.[9][10]
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Caption: Environmental degradation pathway of azo dyes like Disperse Black 9.

Bioaccumulation
Due to their hydrophobic and lipophilic nature, disperse dyes have a potential for

bioaccumulation in aquatic organisms.[11] However, specific studies on the bioaccumulation

potential of Disperse Black 9 are not available. The octanol-water partition coefficient (Log

Kow), a key indicator of bioaccumulation potential, is also not reported for this substance.

Ecotoxicity
A thorough search of scientific literature and regulatory databases reveals a significant lack of

quantitative ecotoxicity data for Disperse Black 9. Safety Data Sheets for the substance

explicitly state that no data is available for its toxicity to fish, daphnia, and algae.

Aquatic Ecotoxicity
While specific data for Disperse Black 9 is absent, disperse dyes as a class are considered to

be toxic or potentially toxic to aquatic organisms.[5] Azo dyes, in general, have been shown to

exert a range of toxic effects on aquatic life, including lethal, genotoxic, mutagenic, and

carcinogenic impacts.[5][6]

Table 2: Summary of Aquatic Ecotoxicity Data for Disperse Black 9
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Test Organism Endpoint Value Reference

Fish (e.g., Pimephales

promelas)
96-hour LC50 No data available

Invertebrates (e.g.,

Daphnia magna)
48-hour EC50 No data available

Algae (e.g.,

Pseudokirchneriella

subcapitata)

72-hour IC50 No data available

Terrestrial and Sediment Ecotoxicity
There is no available information on the toxicity of Disperse Black 9 to soil or sediment-

dwelling organisms. Given its low water solubility, the sediment is a likely environmental sink for

this compound, making sediment toxicity studies particularly relevant.

Experimental Protocols for Ecotoxicity Assessment
To address the data gaps in the ecotoxicity profile of Disperse Black 9, standardized testing

according to internationally recognized guidelines, such as those from the Organisation for

Economic Co-operation and Development (OECD), would be required. The following sections

outline the general methodologies for key aquatic toxicity tests.

OECD 203: Fish, Acute Toxicity Test
This test evaluates the acute lethal toxicity of a substance to fish.

Test Organism: Species such as Rainbow trout (Oncorhynchus mykiss), Zebrafish (Danio

rerio), or Fathead minnow (Pimephales promelas).

Methodology:

A range of concentrations of the test substance are prepared in water.

Groups of fish are exposed to each concentration for a period of 96 hours.
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Mortality and other signs of toxicity are observed and recorded at 24, 48, 72, and 96

hours.

The concentration that is lethal to 50% of the test organisms (LC50) is calculated.

OECD 202: Daphnia sp. Acute Immobilisation Test
This test assesses the acute toxicity of a substance to aquatic invertebrates.

Test Organism:Daphnia magna.

Methodology:

Young daphnids (less than 24 hours old) are exposed to a series of concentrations of the

test substance.

The exposure period is 48 hours.

The number of immobilized daphnids is recorded at 24 and 48 hours.

The effective concentration that causes immobilization in 50% of the daphnids (EC50) is

determined.

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test
This test determines the effect of a substance on the growth of freshwater algae.

Test Organism: Green algae species such as Pseudokirchneriella subcapitata.

Methodology:

Exponentially growing algal cultures are exposed to various concentrations of the test

substance.

The test is typically run for 72 hours.
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Algal growth is measured at regular intervals by cell counts or other biomass surrogates

(e.g., fluorescence).

The concentration that inhibits growth by 50% (IC50) is calculated based on the reduction

in growth rate or yield compared to a control.
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Caption: Generalized experimental workflow for aquatic ecotoxicity testing.

Signaling Pathways
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There is currently no information available in the scientific literature regarding the specific

signaling pathways in aquatic or terrestrial organisms that may be affected by Disperse Black
9. Research in this area would be necessary to understand the mechanisms of toxicity.

Conclusions and Recommendations
The available information on the ecotoxicity and environmental fate of Disperse Black 9 is

severely limited. While its chemical class (azo dye) and physical properties suggest a potential

for environmental risk, the lack of specific quantitative data for Disperse Black 9 precludes a

formal risk assessment.

It is strongly recommended that standardized ecotoxicity studies be conducted on Disperse
Black 9 to determine its acute and chronic effects on a range of aquatic and terrestrial

organisms. These studies should follow established international guidelines, such as those

from the OECD. Furthermore, research into its biodegradation pathways, the identification and

toxicity of its metabolites, and its potential for bioaccumulation is crucial for a comprehensive

understanding of its environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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